Cas no 89518-83-2 (1-(4-Nitrophenyl)-2-imidazolidinone)

• Product Name: 1-(4-Nitrophenyl)-2-imidazolidinone
• CAS No: 89518-83-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD09998748
• CID: 993771
• Update Time: 2025-10-28

1-(4-Nitrophenyl)-2-imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)-2-imidazolidinone
• 1-(4-Nitrophenyl)imidazolidin-2-one

• MDL： MFCD09998748
• Inchi： InChI=1S/C9H9N3O3/c13-9-10-5-6-11(9)7-1-3-8(4-2-7)12(14)15/h1-4H,5-6H2,(H,10,13)
• InChI Key： CNNYHMFUBSCGKA-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C2=CC=C([N+]([O-])=O)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-Nitrophenyl)-2-imidazolidinone

Comprehensive Overview of 1-(4-Nitrophenyl)-2-imidazolidinone (CAS No. 89518-83-2): Properties, Applications, and Industry Insights

1-(4-Nitrophenyl)-2-imidazolidinone (CAS 89518-83-2) is a specialized organic compound with a molecular formula of C₉H₉N₃O₃. This nitrophenyl-substituted imidazolidinone derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's imidazolidinone core and 4-nitrophenyl group contribute to its potential as a building block for more complex molecules. Researchers are particularly interested in its role as an intermediate in the synthesis of biologically active compounds.

In recent years, the demand for high-purity 1-(4-Nitrophenyl)-2-imidazolidinone has increased, driven by its applications in drug discovery and material science. The compound's nitrogen-rich heterocyclic structure makes it valuable for developing novel enzyme inhibitors and catalytic systems. Current studies focus on optimizing its synthesis route to improve yield and reduce environmental impact, aligning with the growing emphasis on green chemistry principles in the chemical industry.

The physicochemical properties of CAS 89518-83-2 include a molecular weight of 207.19 g/mol and characteristic absorption peaks in UV-Vis spectroscopy. Its crystalline solid form at room temperature and moderate solubility in polar organic solvents make it suitable for various laboratory applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify the purity of this compound, which is crucial for research purposes.

From a commercial perspective, 1-(4-Nitrophenyl)-2-imidazolidinone suppliers are expanding their production capabilities to meet global demand. The compound's price varies depending on purity levels (typically 97%-99%) and order quantities. Many pharmaceutical companies are exploring its potential as a precursor for antimicrobial agents and central nervous system drugs, reflecting broader industry trends toward developing novel therapeutic compounds.

Quality control measures for 89518-83-2 involve rigorous testing for impurities and moisture content. Storage recommendations typically suggest keeping the compound in a cool, dry environment away from light to maintain stability. Safety data sheets emphasize standard laboratory precautions when handling this material, though it doesn't fall under hazardous material classifications.

Emerging research directions for 1-(4-Nitrophenyl)-2-imidazolidinone synthesis include exploring microwave-assisted reactions and continuous flow chemistry methods. These innovative approaches aim to reduce reaction times and improve energy efficiency. The compound's potential in organic electronics is also being investigated, particularly for developing new charge transport materials in optoelectronic devices.

For researchers sourcing this chemical, key considerations include CAS 89518-83-2 purity standards, supplier reliability, and technical support availability. Many scientific publications reference this compound's use in developing heterocyclic drug candidates, highlighting its importance in medicinal chemistry. The growing patent activity surrounding derivatives of this molecule indicates its commercial potential in various industrial applications.

Environmental and regulatory aspects of 1-(4-Nitrophenyl)-2-imidazolidinone production are becoming increasingly important. Manufacturers are implementing waste minimization strategies and exploring biodegradable alternatives for certain synthesis steps. These developments respond to the chemical industry's shift toward more sustainable practices while maintaining product quality and performance standards.

Analytical challenges associated with 4-nitrophenyl imidazolidinone derivatives often involve developing sensitive detection methods and separation techniques. Advanced mass spectrometry approaches are being employed to study the compound's fragmentation patterns and reactivity. Such fundamental research contributes to a deeper understanding of structure-activity relationships in related chemical systems.

The global market for imidazolidinone-based compounds like CAS 89518-83-2 is expected to grow steadily, supported by increasing R&D investments in life sciences and materials engineering. Custom synthesis services for this compound are becoming more prevalent, offering researchers access to tailored quantities and modified derivatives for specific applications.